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Compound of Interest

Compound Name: TNF-alpha (31-45), human

Cat. No.: B13395061

Get Quote

Executive Summary & Rationale
Tumor Necrosis Factor-alpha (TNF-α) is a pleiotropic cytokine with a "double-edged" nature in

oncology: it can induce tumor cell apoptosis (via TNFR1) or promote survival, invasion, and

metastasis (via TNFR2/NF-κB).[1] This duality complicates the study of metastatic mechanisms

when using full-length recombinant TNF-α, as high cytotoxicity often masks subtle pro-

metastatic signaling events.

TNF-α (31-45) (Sequence: Arg-Arg-Ala-Asn-Ala-Leu-Leu-Ala-Asn-Gly-Val-Glu-Leu-Arg-Asp) is

a synthetic peptide fragment of human TNF-α. It functions as a potent activator of the NF-κB

signaling pathway, predominantly mimicking the pro-survival and pro-inflammatory activities

associated with TNFR2 signaling, while lacking the death domain activation potential of the full-

length protein.

Key Application: This peptide is the reagent of choice for researchers aiming to induce and

study Epithelial-to-Mesenchymal Transition (EMT), tumor cell invasion, and drug resistance

mechanisms in isolation, without the interference of significant apoptotic cell death.

Mechanistic Insight: The "Clean" Signal
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To understand the utility of TNF-α (31-45), one must visualize the divergence in TNF signaling.

The peptide bypasses the "Death Complex" (FADD/Caspase-8) often recruited by TNFR1,

channeling signal transduction almost exclusively toward the pro-metastatic NF-κB axis.

Pathway Visualization
The following diagram illustrates how TNF-α (31-45) isolates the metastatic pathway compared

to native TNF-α.
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Figure 1: Differential signaling logic. TNF-α (31-45) selectively engages the NF-κB axis,

bypassing the apoptotic caspase cascade.

Experimental Protocols
Reconstitution and Handling
The peptide is prone to aggregation if mishandled.

Solvent: Sterile PBS (pH 7.4) or water. Avoid DMSO unless specified by the synthesizer, as it

may affect cell permeability unexpectedly in this context.

Concentration: Dissolve to a stock of 1 mM.

Storage: Aliquot into single-use volumes (avoid freeze-thaw cycles). Store at -20°C or -80°C.

Protocol A: Induction of EMT (Epithelial-to-Mesenchymal
Transition)
This protocol transforms epithelial cancer cells (e.g., MCF-7, A549, HCT116) into a

mesenchymal, invasive phenotype.

Materials:

Target Cells (e.g., MCF-7 Breast Cancer Cells)

TNF-α (31-45) Peptide (Stock 1 mM)

Serum-Free Media (SFM)

Lysis Buffer (RIPA + Protease/Phosphatase Inhibitors)

Step-by-Step Methodology:

Seeding: Plate cells in 6-well plates at 60% confluence. Allow to attach overnight.
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Starvation (Critical): Wash cells 2x with PBS and incubate in Serum-Free Media for 12–24

hours. Why? This synchronizes the cell cycle and removes growth factors present in FBS

that activates NF-κB, ensuring the observed effect is peptide-specific.

Treatment:

Control: Add vehicle (PBS).

Experimental: Add TNF-α (31-45) to a final concentration of 5 μM (Range: 1–10 μM).

Incubation: Incubate for 48 to 72 hours.

Note: For early signaling (p-p65), harvest at 1 hour. For EMT markers (Vimentin/E-

Cadherin), harvest at 48–72 hours.

Harvest: Lysate cells for Western Blot or fix for Immunofluorescence.

Expected Data (Western Blot Readout):

Marker Role
Expected Change with
TNF-α (31-45)

E-Cadherin Epithelial Adhesion
Decrease (Loss of cell-cell

contact)

N-Cadherin Mesenchymal Adhesion Increase (Gain of motility)

Vimentin Cytoskeleton Increase

Snail/Slug Transcription Factors
Increase (Nuclear

accumulation)

p-p65 (Ser536) NF-κB Activation
Increase (Rapid, within 30-60

mins)

Protocol B: Transwell Invasion Assay
Validates the functional metastatic potential induced by the peptide.

Materials:
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Boyden Chambers (Transwell inserts, 8.0 μm pore size)

Matrigel (Growth Factor Reduced)

Crystal Violet Stain

Step-by-Step Methodology:

Coating: Coat the upper chamber of the Transwell with diluted Matrigel (1 mg/mL).

Polymerize at 37°C for 2 hours.

Cell Preparation: Pre-treat cells with TNF-α (31-45) (5 μM) for 24 hours (as per Protocol A).

Trypsinize and resuspend in Serum-Free Media.

Seeding: Add

cells (in SFM) to the upper chamber.

Chemoattractant: Add Complete Media (10% FBS) to the lower chamber.

Optional: Add 5 μM TNF-α (31-45) to the lower chamber to maintain the stimulus gradient.

Migration: Incubate for 24 hours at 37°C.

Fixation & Staining:

Swab the inside of the insert to remove non-invading cells.

Fix invading cells (bottom of membrane) with 4% Paraformaldehyde (15 min).

Stain with 0.1% Crystal Violet (20 min).

Quantification: Count cells in 5 random fields under a microscope.

Troubleshooting & Optimization
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Issue Probable Cause Solution

High Cell Death
Peptide concentration too high

or cell line hypersensitive

Titrate down to 1 μM. Ensure

peptide is 31-45 fragment, not

full-length TNF.

No EMT Induction
High basal NF-κB or

insufficient time

Increase incubation to 72h.

Ensure effective serum

starvation prior to treatment.

Peptide Precipitation
Incorrect pH or freeze-thaw

damage

Reconstitute fresh. Ensure pH

is neutral. Aliquot immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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